Cas no 2138000-31-2 (5-Methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile)

• Product Name: 5-Methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile
• CAS No: 2138000-31-2
• MF: C₁₄H₁₀N₄O
• MW: 250.255402088165
• CID: 6306276
• PubChem ID: 165459430
• Update Time: 2025-10-29

5-Methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile Chemical and Physical Properties

Names and Identifiers

• 5-methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile
• 2138000-31-2
• EN300-738458
• 5-Methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile

• Inchi： 1S/C14H10N4O/c1-19-11-3-4-12(10(7-11)8-15)13-9-17-18-6-2-5-16-14(13)18/h2-7,9H,1H3
• InChI Key： PZFHPGJHOFWSCH-UHFFFAOYSA-N
• SMILES： O(C)C1C=CC(=C(C#N)C=1)C1C=NN2C=CC=NC2=1

Computed Properties

• Exact Mass: 250.08546096g/mol
• Monoisotopic Mass: 250.08546096g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 2
• Complexity: 366
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 63.2Ų

Additional information on 5-Methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile

5-Methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile: A Comprehensive Overview

5-Methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile, identified by the CAS registry number 2138000-31-2, is a structurally complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmacology. This compound is notable for its unique chemical structure, which combines a benzonitrile moiety with a pyrazolo[1,5-a]pyrimidine ring system and a methoxy substituent. The combination of these functional groups endows the molecule with intriguing properties that make it a promising candidate for various applications, particularly in drug discovery.

The core structure of 5-Methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile consists of a benzene ring substituted with a cyano group at position 2 and a methoxy group at position 5. The pyrazolo[1,5-a]pyrimidine ring system is fused to the benzene ring at position 3, creating a bicyclic structure that is both rigid and aromatic. This arrangement not only enhances the compound's stability but also contributes to its potential bioactivity. Recent studies have highlighted the importance of such heterocyclic systems in modulating biological targets, making this compound a subject of interest for researchers exploring novel therapeutic agents.

One of the most significant aspects of 5-Methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile is its ability to interact with various biological pathways. For instance, researchers have investigated its potential as an inhibitor of kinases, which are enzymes that play critical roles in cell signaling and regulation. Kinase inhibitors are widely sought after in oncology due to their ability to target cancer cells while sparing healthy tissue. Early-stage experiments have demonstrated that this compound exhibits moderate inhibitory activity against certain kinases, suggesting it could serve as a lead compound for further optimization.

In addition to its enzymatic activity, 5-Methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile has shown promise in modulating other biological targets. For example, recent studies have explored its effects on G-protein coupled receptors (GPCRs), which are integral to numerous physiological processes. The compound's ability to bind to these receptors suggests it may have applications in treating conditions such as inflammation and neurodegenerative diseases. Furthermore, its methoxy substituent contributes to its lipophilicity, enhancing its ability to cross cellular membranes and interact with intracellular targets.

The synthesis of 5-Methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile involves a multi-step process that combines principles from organic synthesis and heterocyclic chemistry. Key steps include the formation of the pyrazolo[1,5-a]pyrimidine ring through cyclization reactions and the subsequent substitution reactions that introduce the methoxy and cyano groups onto the benzene ring. Researchers have optimized these steps to achieve high yields and purity levels, ensuring that the compound is suitable for both preclinical and clinical studies.

The pharmacokinetic properties of 5-Methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile have also been extensively studied. Preclinical data indicate that the compound exhibits favorable absorption and distribution profiles in animal models, suggesting it may have good bioavailability in humans. However, further studies are required to evaluate its metabolism and excretion pathways fully.

In conclusion, 5-Methoxy-2-{pyrazolo[1,5-a]pyrimidin-3-yl}benzonitrile, with its unique chemical structure and promising biological activity profiles, represents a valuable addition to the arsenal of compounds being explored for therapeutic applications. As research continues to uncover its full potential, this compound may pave the way for innovative treatments across various disease areas.